Cas no 115134-60-6 (2-(Bromomethyl)-4-chlorophenyl isothiocyanate)
115134-60-6 structure
Product Name:2-(Bromomethyl)-4-chlorophenyl isothiocyanate
CAS No:115134-60-6
MF:C8H5BrClNS
MW:262.553998708725
CID:2121479
Update Time:2023-08-04
2-(Bromomethyl)-4-chlorophenyl isothiocyanate Chemical and Physical Properties
Names and Identifiers
-
- 2-(bromomethyl)-4-chloro-1-isothiocyanatobenzene
- 2-(Bromomethyl)-4-chlorophenyl isothiocyanate
-
- Inchi: 1S/C8H5BrClNS/c9-4-6-3-7(10)1-2-8(6)11-5-12/h1-3H,4H2
- InChI Key: JMGSOEFRCSVDNF-UHFFFAOYSA-N
- SMILES: BrCC1C=C(C=CC=1N=C=S)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 194
- Topological Polar Surface Area: 44.4
2-(Bromomethyl)-4-chlorophenyl isothiocyanate Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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